Cas no 952981-24-7 (N'-(4-fluorophenyl)methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• CAS No: 952981-24-7
• MF: C₂₀H₂₄FN₃O₂S
• MW: 389.486866950989
• CID: 5967484
• PubChem ID: 16887354
• Update Time: 2025-05-24

N'-(4-fluorophenyl)methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluorophenyl)methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• N1-(4-fluorobenzyl)-N2-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)oxalamide
• AKOS024489624
• N'-[(4-fluorophenyl)methyl]-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]oxamide
• 952981-24-7
• N'-[(4-fluorophenyl)methyl]-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide
• F5016-0869

• Inchi： 1S/C20H24FN3O2S/c21-17-5-3-15(4-6-17)12-22-19(25)20(26)23-13-16-7-9-24(10-8-16)14-18-2-1-11-27-18/h1-6,11,16H,7-10,12-14H2,(H,22,25)(H,23,26)
• InChI Key： FLBLUBOXFHELQB-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2SC=CC=2)CC1)(=O)C(NCC1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 389.15732635g/mol
• Monoisotopic Mass: 389.15732635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 89.7Ų

Additional information on N'-(4-fluorophenyl)methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide

N'-(4-Fluorophenyl)methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide: A Comprehensive Overview

The compound N'-(4-fluorophenyl)methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS No. 952981-24-7) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a piperidine ring, a thiophene group, and a fluorinated phenyl moiety. These structural elements contribute to its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). The presence of the thiophene group, in particular, is known to enhance the molecule's stability and bioavailability, which are critical factors in drug development. Recent research has demonstrated that the thiophene moiety can also influence the compound's interaction with biological targets, such as enzymes and receptors.

One of the key areas of investigation into this compound involves its potential as a drug candidate for treating neurodegenerative diseases. Studies have shown that N'-(4-fluorophenyl)methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide exhibits neuroprotective properties by modulating glutamate signaling pathways. This activity is particularly relevant in conditions such as Alzheimer's disease and Parkinson's disease, where excessive glutamate levels contribute to neuronal damage.

In addition to its neuroprotective effects, this compound has also been explored for its anti-inflammatory properties. Research indicates that it can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are implicated in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The ability to modulate these pathways underscores the compound's versatility as a potential therapeutic agent.

The synthesis of N'-(4-fluorophenyl)methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide involves a multi-step process that combines various organic synthesis techniques. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the piperidine ring system, which is a critical component of the molecule's structure. These methods not only improve yield but also enhance the overall sustainability of the synthesis process.

From a pharmacological perspective, this compound has demonstrated selectivity towards specific molecular targets, which is essential for minimizing off-target effects and improving therapeutic efficacy. Preclinical studies have shown that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and minimal systemic toxicity. These attributes make it an attractive candidate for further development into a clinical drug.

Furthermore, computational modeling studies have provided insights into the molecular interactions between N'-(4-fluorophenyl)methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-y}methyl)ethanediamide and its biological targets. These studies have revealed key residues on target proteins that are critical for binding affinity and selectivity. Such information is invaluable for guiding medicinal chemistry efforts aimed at optimizing the compound's properties.

In conclusion, N'-(4-fluorophenyl)methyl-N-{1-(thiophen{2}-y) methyl piperidin{4}-y} methyl ethanediamide (CAS No. 952981{24}{7}) represents a promising lead compound with diverse therapeutic applications. Its unique structural features, coupled with recent advances in synthetic methodology and pharmacological understanding, position it as a valuable asset in the pursuit of novel therapeutics.